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Compound of Interest

Compound Name: Boc-NH-PEG4-CH2CH2COOH

Cat. No.: B1682598 Get Quote

For Immediate Implementation by Laboratory Professionals

This guide provides essential safety and logistical information for the proper disposal of Boc-
NH-PEG4-CH2CH2COOH, a common PEGylated PROTAC linker used in pharmaceutical

research and development. Adherence to these procedures is critical for maintaining a safe

laboratory environment and ensuring regulatory compliance. This document outlines the

necessary steps for waste categorization, handling, and disposal, tailored for researchers,

scientists, and drug development professionals.

Hazard and Safety Overview
While a specific Safety Data Sheet (SDS) for Boc-NH-PEG4-CH2CH2COOH indicates it is not

classified as a hazardous substance, it is prudent to handle it with standard laboratory

precautions.[1] The compound is a carboxylic acid, and similar chemicals can cause skin and

eye irritation. The polyethylene glycol (PEG) component is generally considered biocompatible

and biodegradable.[2]

Personal Protective Equipment (PPE) is mandatory when handling this compound. This

includes, but is not limited to, safety goggles, laboratory coats, and chemical-resistant gloves.

All handling should be performed in a well-ventilated area, preferably within a fume hood.
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For clarity and quick reference, the following table summarizes the key characteristics and

disposal parameters for Boc-NH-PEG4-CH2CH2COOH.

Parameter Value/Information Source

Chemical Name
15-(Boc-amino)-4,7,10,13-

tetraoxapentadecanoic acid
[1][3][4][5][6]

Molecular Formula C16H31NO8 [1][3][6]

Molecular Weight 365.42 g/mol [1][3][4][6]

Appearance Yellow oil or liquid [4]

Primary Hazard Not classified as hazardous [1]

Potential Hazards
May cause skin and eye

irritation (as a carboxylic acid)
[1]

Incompatible Materials
Strong oxidizing agents, strong

bases
General Chemical Knowledge

Recommended Storage
2-8°C, in a dry, well-ventilated

place
[1][5]

Disposal Route Chemical waste contractor [2][7]

Experimental Protocols for Disposal
The primary and recommended method for the disposal of Boc-NH-PEG4-CH2CH2COOH is

through a licensed chemical waste contractor. On-site treatment may be an option for dilute

aqueous solutions, subject to institutional and local regulations.

Protocol 1: Direct Disposal via Chemical Waste
Contractor (Primary Method)
This is the most straightforward and universally accepted method.

Materials:

Waste container (chemically resistant, e.g., high-density polyethylene)
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Hazardous waste labels (as required by your institution)

Personal Protective Equipment (PPE)

Procedure:

Containerization: Place neat Boc-NH-PEG4-CH2CH2COOH and any materials heavily

contaminated with it (e.g., pipette tips, weighing boats) into a designated, leak-proof, and

clearly labeled waste container.

Labeling: Affix a waste label to the container. The label must include:

The full chemical name: "Boc-NH-PEG4-CH2CH2COOH" or "15-(Boc-amino)-4,7,10,13-

tetraoxapentadecanoic acid".

The words "Non-hazardous Chemical Waste" (or as required by your institution's EHS).

An accurate description of the contents.

The date of accumulation.

Storage: Store the sealed waste container in a designated satellite accumulation area,

segregated from incompatible materials.

Pickup: Arrange for pickup by your institution's Environmental Health and Safety (EHS)

department or a licensed chemical waste disposal service.

Protocol 2: Neutralization of Dilute Aqueous Waste
(Secondary, with EHS Approval)
This protocol is only for dilute (e.g., <1%) aqueous solutions of Boc-NH-PEG4-CH2CH2COOH
and requires prior approval from your institution's EHS department.

Materials:

Sodium bicarbonate (NaHCO3) or 1M sodium hydroxide (NaOH) solution

pH paper or a calibrated pH meter
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Stir plate and stir bar

Appropriate beakers or flasks

Personal Protective Equipment (PPE)

Procedure:

Dilution: Ensure the concentration of Boc-NH-PEG4-CH2CH2COOH in the aqueous waste

is low. If necessary, dilute further by slowly adding the acidic solution to a large volume of

cold water. Never add water to acid.

Neutralization:

Place the dilute acidic waste in a suitable container on a stir plate in a fume hood.

Slowly add sodium bicarbonate or 1M NaOH solution while stirring.

Monitor the pH of the solution using pH paper or a pH meter.

Continue adding the base until the pH is between 6.0 and 8.0.

Disposal: Once neutralized, and if approved by EHS, the solution may be eligible for drain

disposal with copious amounts of water, in accordance with local regulations.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of Boc-
NH-PEG4-CH2CH2COOH.
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Disposal Workflow for Boc-NH-PEG4-CH2CH2COOH

Start: Boc-NH-PEG4-CH2CH2COOH Waste Generated

Is the waste neat/concentrated or dilute aqueous?

Neat or Concentrated Waste

Neat/Concentrated

Dilute Aqueous Waste (<1%)

Dilute Aqueous

Containerize in a labeled, compatible waste container.

Consult Institutional EHS Policy for Neutralization

Arrange for pickup by licensed chemical waste contractor

Neutralization & Drain Disposal Permitted?

Policy Check

No

Neutralize with base to pH 6-8

Yes

Dispose down the drain with copious water

End of Disposal Process

Click to download full resolution via product page

Caption: Decision workflow for proper disposal of Boc-NH-PEG4-CH2CH2COOH.
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By following these guidelines, laboratory professionals can ensure the safe and compliant

disposal of Boc-NH-PEG4-CH2CH2COOH, contributing to a secure research environment and

environmental responsibility. Always prioritize consulting your institution's specific EHS

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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